Acetamide, N-3-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride
Overview
Description
Acetamide, N-3-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride is a chemical compound with the molecular formula C20-H31-N3-O-Si.2Cl-H and a molecular weight of 430.55 . This compound is known for its applications in various scientific research fields, including chemistry, biology, and medicine .
Preparation Methods
The synthesis of Acetamide, N-3-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride involves multiple steps. The synthetic route typically includes the reaction of quinoline derivatives with triethylsilylpropylamine under specific conditions to form the desired compound . The reaction conditions often involve the use of solvents, catalysts, and controlled temperatures to ensure the proper formation of the compound . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production .
Chemical Reactions Analysis
Acetamide, N-3-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles . The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield quinoline derivatives with different functional groups, while substitution reactions may result in the replacement of specific atoms or groups within the molecule .
Scientific Research Applications
Acetamide, N-3-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions and as a precursor for the synthesis of other compounds . In biology, it is studied for its potential biological activities and interactions with biological molecules . In medicine, it is investigated for its potential therapeutic properties and its role in drug development . Additionally, this compound has applications in the industry, where it is used in the production of specialized chemicals and materials .
Mechanism of Action
The mechanism of action of Acetamide, N-3-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride involves its interaction with specific molecular targets and pathways . The compound may bind to certain receptors or enzymes, leading to changes in cellular processes and signaling pathways . The exact molecular targets and pathways involved depend on the specific biological context and the intended application of the compound .
Comparison with Similar Compounds
Acetamide, N-3-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride can be compared with other similar compounds, such as quinoline derivatives and acetamide derivatives These compounds share structural similarities but may differ in their chemical properties, reactivity, and biological activities
Properties
CAS No. |
121221-01-0 |
|---|---|
Molecular Formula |
C20H33Cl2N3OSi |
Molecular Weight |
430.5 g/mol |
IUPAC Name |
N-quinolin-3-yl-2-(3-triethylsilylpropylamino)acetamide;dihydrochloride |
InChI |
InChI=1S/C20H31N3OSi.2ClH/c1-4-25(5-2,6-3)13-9-12-21-16-20(24)23-18-14-17-10-7-8-11-19(17)22-15-18;;/h7-8,10-11,14-15,21H,4-6,9,12-13,16H2,1-3H3,(H,23,24);2*1H |
InChI Key |
MDHWPNNOPWYPPG-UHFFFAOYSA-N |
Canonical SMILES |
CC[Si](CC)(CC)CCCNCC(=O)NC1=CC2=CC=CC=C2N=C1.Cl.Cl |
Origin of Product |
United States |
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